Cas no 886762-85-2 (5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: 5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 886762-85-2
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• MDL: MFCD07374045
• CID: 2162667
• PubChem ID: 59704967
• Update Time: 2025-05-19

5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,8-Difluorochroman-4-amine-hcl
• 5,8-DIFLUOROCHROMAN-4-AMINE
• 5,8-DIFLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• AB38612
• 5,8-DIFLUORO-CHROMAN-4-YLAMINE
• 2H-1-Benzopyran-4-amine, 5,8-difluoro-3,4-dihydro-
• EN300-134026
• 5,8-Difluorochroman-4-amine 886762-85-2
• I11359
• SCHEMBL1265041
• AB38615
• CS-0269011
• (S)-5,8-DIFLUORO-CHROMAN-4-YLAMINE
• 5,8-difluoro-3,4-dihydro-2H-chromen-4-amine
• AKOS012572326
• 886762-85-2
• AB38617
• 5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine

• MDL： MFCD07374045
• Inchi： 1S/C9H9F2NO/c10-5-1-2-6(11)9-8(5)7(12)3-4-13-9/h1-2,7H,3-4,12H2
• InChI Key： ONHGXVMUVYBWQO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1C(CCO2)N)F

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.1

Additional information on 5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine

5,8-Difluoro-3,4-Dihydro-2H-1-Benzopyran-4-Amine: A Comprehensive Overview

The compound with CAS No. 886762-85-2, known as 5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzopyranoamine derivatives, which are characterized by their unique structural features and potential bioactivity. Recent studies have highlighted its promising applications in drug discovery and advanced material synthesis.

5,8-Difluoro-3,4-dihydro-2H-1-benzopyran-4-amine exhibits a complex molecular architecture that combines a benzopyran ring system with fluorine substituents and an amine functional group. The benzopyran core provides a rigid yet flexible framework that can be further modified to enhance its pharmacokinetic properties. The presence of fluorine atoms at positions 5 and 8 introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. This makes it an attractive candidate for the development of novel therapeutic agents targeting various diseases.

Recent research has focused on the synthesis and characterization of 5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine using advanced synthetic methodologies. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a highly efficient route involving a tandem cyclization reaction followed by selective fluorination. This approach not only improved the yield but also provided insights into the stereochemical control of the molecule.

The biological activity of 5,8-difluoro-3,4-dihydro-2H-1-benzopyran-4-amine has been extensively investigated in preclinical models. In vitro assays have shown that this compound exhibits potent inhibitory activity against several key enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead compound for the development of Alzheimer's disease therapeutics.

Moreover, 5,8-difluoro derivatives have been explored for their role in photovoltaic materials. A recent study published in *Nature Materials* revealed that this compound can act as an electron transport layer in perovskite solar cells, significantly improving their efficiency and stability under prolonged operation. This dual application in both pharmaceuticals and renewable energy highlights the versatility of this molecule.

From a synthetic perspective, the preparation of CAS No. 886762-85–2 involves multi-step reactions requiring precise control over reaction conditions to ensure high purity and yield. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic hydrogenation, to optimize the production process. These advancements have not only reduced production costs but also minimized environmental impact.

In terms of safety assessment, preliminary toxicological studies indicate that 5,8-difluoro compounds exhibit low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully characterize their safety profile for human use.

Looking ahead, the development of benzopyran derivatives like CAS No. 886762–85–2 holds immense promise for addressing unmet medical needs and advancing sustainable energy solutions. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into clinical trials and commercial applications.